Cas no 712324-68-0 (N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide)
N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzhydryl-4-(2-hydroxyethyl)piperazine-1-carboxamide
- N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide
-
- Inchi: 1S/C20H25N3O2/c24-16-15-22-11-13-23(14-12-22)20(25)21-19(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-10,19,24H,11-16H2,(H,21,25)
- InChI Key: LQFZDPIGGYYJGW-UHFFFAOYSA-N
- SMILES: N1(C(NC(C2=CC=CC=C2)C2=CC=CC=C2)=O)CCN(CCO)CC1
N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3072-0051-2μmol |
N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide |
712324-68-0 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3072-0051-1mg |
N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide |
712324-68-0 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3072-0051-2mg |
N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide |
712324-68-0 | 90%+ | 2mg |
$59.0 | 2023-04-28 |
N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide
Professional Introduction to N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide (CAS No. 712324-68-0)
N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 712324-68-0, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound incorporates a piperazine ring, which is a common pharmacophore in many bioactive molecules, enhancing its interaction with biological targets.
The diphenylmethyl moiety in the compound's name contributes to its hydrophobicity, making it suitable for various drug delivery systems. This feature is particularly valuable in the design of prodrugs and targeted therapies, where solubility and bioavailability are critical factors. The presence of a 2-hydroxyethyl group further modulates the compound's physicochemical properties, influencing its metabolic stability and pharmacokinetic behavior.
Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds containing the piperazine scaffold exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anti-inflammatory effects. N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide, with its unique structural features, is being explored for its potential in these areas.
In particular, the combination of the diphenylmethyl group and the piperazine ring has shown promise in modulating neurotransmitter systems. Research indicates that this compound may interact with serotonin and dopamine receptors, which are implicated in various neurological disorders. The 2-hydroxyethyl side chain adds an additional layer of complexity, potentially influencing the compound's ability to cross the blood-brain barrier and reach target sites efficiently.
The synthesis of N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards.
Current research is focused on evaluating the pharmacological profile of this compound through in vitro and in vivo studies. Preliminary data suggest that N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide exhibits promising activity against specific disease targets. These findings have prompted further investigation into its mechanism of action and potential clinical applications.
The development of novel pharmaceuticals often relies on a deep understanding of molecular interactions at the atomic level. Computational methods, such as molecular docking and quantum mechanics simulations, are increasingly used to predict how N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide interacts with biological targets. These simulations help researchers optimize the compound's structure for improved efficacy and reduced side effects.
In conclusion, N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide (CAS No. 712324-68-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable candidate for further research in drug development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in addressing complex diseases and improving patient outcomes.
712324-68-0 (N-(diphenylmethyl)-4-(2-hydroxyethyl)piperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)